Cas no 61571-90-2 (2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester
• CAS No: 61571-90-2
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 474413
• Update Time: 2025-08-05

2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-,methyl ester
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester

• Inchi： 1S/C14H16O5/c1-17-10-5-8-4-9(14(16)19-3)6-11(15)13(8)12(7-10)18-2/h5,7,9H,4,6H2,1-3H3
• InChI Key： ODNQSJMFBAECSV-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC(OC)=C2)C(=O)CC1C(OC)=O

Additional information on 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester

Compound CAS No. 61571-90-2: 2-Naphthalenecarboxylic Acid, 1,2,3,4-Tetrahydro-5,7-Dimethoxy-4-Oxo-, Methyl Ester

The compound with CAS No. 61571-90-2, commonly referred to as 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5,7-dimethoxy-4-oxo-, methyl ester, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of naphthoquinones and is characterized by its unique structural features and functional groups. The presence of a naphthalene ring system with substituents such as methoxy groups and a methyl ester group makes it a versatile molecule for further exploration in chemical synthesis and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of this compound. The methyl ester group plays a crucial role in enhancing the solubility and stability of the molecule under various reaction conditions. Additionally, the dimethoxy substituents at positions 5 and 7 contribute to the molecule's electronic properties and reactivity. These features make it an ideal candidate for exploring its role in drug discovery and material science.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with bioactive properties. For instance, studies have shown that derivatives of this compound exhibit antioxidant and anti-inflammatory activities, making them valuable leads for developing therapeutic agents. Furthermore, the naphthalene core structure is known for its ability to interact with biological targets such as enzymes and receptors, which underscores its importance in medicinal chemistry.

Another area where this compound has garnered significant attention is in materials science. The methyl ester group can be readily modified to introduce additional functional groups or to facilitate polymerization processes. This versatility opens up opportunities for its use in creating advanced materials with tailored properties such as improved mechanical strength or enhanced thermal stability.

Recent research has also focused on understanding the photophysical properties of this compound. The conjugated system within the naphthalene ring contributes to its ability to absorb light across a broad spectrum. This characteristic makes it a potential candidate for applications in optoelectronics and photonics.

In conclusion, CAS No. 61571-90-2 represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups provide researchers with a robust platform for exploring new chemical reactions and developing innovative materials. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.